Cas no 1804048-64-3 (2-Fluoro-6-methyl-3-(trifluoromethyl)aniline)

• Product Name: 2-Fluoro-6-methyl-3-(trifluoromethyl)aniline
• CAS No: 1804048-64-3
• MF: C₈H₇F₄N
• MW: 193.141495943069
• CID: 5001955
• Update Time: 2025-10-31

2-Fluoro-6-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C8H7F4N/c1-4-2-3-5(8(10,11)12)6(9)7(4)13/h2-3H,13H2,1H3
• InChI Key： JTVBWZRDGYDTOX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 2-Fluoro-6-methyl-3-(trifluoromethyl)aniline

Professional Introduction to 2-Fluoro-6-methyl-3-(trifluoromethyl)aniline (CAS No. 1804048-64-3)

2-Fluoro-6-methyl-3-(trifluoromethyl)aniline, with the CAS number 1804048-64-3, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique electronic and steric properties that make it a valuable building block for the synthesis of biologically active molecules.

The structural features of 2-fluoro-6-methyl-3-(trifluoromethyl)aniline contribute to its potential applications in drug discovery. The presence of fluorine atoms, particularly in the 2-position and 3-position relative to the amine group, enhances the compound's lipophilicity and metabolic stability. These properties are critical for designing drugs that require prolonged circulation times and resistance to enzymatic degradation.

In recent years, there has been a surge in research focusing on fluorinated aromatic amines due to their role in modulating enzyme activity and receptor binding. For instance, studies have shown that fluorine substitution can significantly alter the binding affinity of small molecules to their target proteins. This phenomenon is particularly relevant in the development of kinase inhibitors, where fluorine atoms can improve both potency and selectivity.

The methyl group at the 6-position of 2-fluoro-6-methyl-3-(trifluoromethyl)aniline further influences its chemical behavior by providing steric hindrance and enhancing hydrophobic interactions. These interactions are crucial for optimizing drug-like properties such as solubility and bioavailability. Moreover, the combination of fluoro and trifluoromethyl groups can lead to enhanced binding interactions with biological targets, making this compound a promising candidate for further medicinal chemistry exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-fluoro-6-methyl-3-(trifluoromethyl)aniline with greater accuracy. Molecular modeling studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in cancer pathways. For example, preliminary data suggest that derivatives of this molecule could interfere with tyrosine kinase activity, which is a key mechanism in many oncogenic processes.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can enhance drug efficacy by improving pharmacokinetic profiles, while also reducing off-target effects through increased selectivity. As a result, 2-fluoro-6-methyl-3-(trifluoromethyl)aniline represents a significant area of interest for researchers aiming to develop novel therapeutic agents.

In addition to its potential as an intermediate in drug synthesis, 2-fluoro-6-methyl-3-(trifluoromethyl)aniline may also find applications in materials science. Fluorinated aromatic compounds are known for their stability and resistance to environmental degradation, making them suitable for use in high-performance materials such as polymers and coatings.

The synthesis of 2-fluoro-6-methyl-3-(trifluoromethyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired fluorinated structure efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and industrial applications.

Ongoing research into the biological activity of derivatives of 2-fluoro-6-methyl-3-(trifluoromethyl)aniline continues to uncover new therapeutic possibilities. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, scientists are identifying novel targets and developing innovative treatments for various diseases. The unique properties of this compound make it a versatile tool for medicinal chemists seeking to create next-generation pharmaceuticals.

The impact of fluorinated aromatic amines on modern medicine is undeniable. From enhancing drug efficacy to improving pharmacokinetic profiles, these compounds play a pivotal role in shaping the future of therapeutic interventions. As research progresses, it is likely that additional applications for 2-fluoro-6-methyl-3-(trifluoromethyl)aniline will emerge, further solidifying its importance in both academic and industrial settings.